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Compound of Interest

Compound Name: 4-Bromobenzyl bromide

Cat. No.: B049343 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromobenzyl Bromide

This guide provides a comprehensive overview of the melting and boiling points of 4-
Bromobenzyl bromide (CAS No: 589-15-1), tailored for researchers, scientists, and

professionals in drug development. It includes a summary of its physical constants, detailed

experimental protocols for their determination, and a logical workflow for physical

characterization.

Physical Properties of 4-Bromobenzyl Bromide
4-Bromobenzyl bromide is a crystalline solid that appears colorless to light yellow or tan.[1][2]

It is an important intermediate in organic synthesis, particularly for pharmaceuticals and liquid

crystal materials.[2] Accurate knowledge of its physical properties, such as melting and boiling

points, is crucial for its handling, reaction setup, and purity assessment.

Data Summary
The melting and boiling points of 4-Bromobenzyl bromide are well-documented, though

variations exist based on experimental conditions, particularly pressure for the boiling point.

The quantitative data from various sources are summarized below.
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Physical Property Value Conditions

Melting Point 60-64 °C -

62-64 °C Literature Value[3][4][5]

29-32 °C Literature Value[6]

Boiling Point 115-124 °C at 12 mmHg[1][2][3][4][5][7]

253.0 ± 15.0 °C at 760 mmHg[6]

Molecular Formula C₇H₆Br₂

Molecular Weight 249.93 g/mol

Density ~1.9 g/cm³

Note: The melting point range of 29-32°C is an outlier compared to the more consistently

reported range of 60-64°C across multiple chemical suppliers.

Experimental Protocols
The determination of melting and boiling points are fundamental techniques for the

identification and purity verification of organic compounds.

Melting Point Determination (Capillary Method)
This method is widely used due to its accuracy and requirement for only a small amount of

sample. A pure substance typically exhibits a sharp melting range of 1-2°C, whereas impurities

tend to depress and broaden this range.[8][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[8]

Glass capillary tubes (sealed at one end)[10]

Mortar and pestle (optional, for grinding)

Thermometer
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Procedure:

Sample Preparation: Ensure the 4-Bromobenzyl bromide sample is completely dry and

finely powdered to allow for uniform packing and heat transfer.[10][11]

Capillary Loading: Press the open end of a capillary tube into the powdered sample. Tap the

sealed end gently on a hard surface or drop the tube through a long, narrow glass tube to

pack the solid into the bottom. The packed sample height should be 2-3 mm.[8][10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[10]

Rapid Determination (Optional): Heat the sample rapidly to find an approximate melting

range. This allows for a more precise measurement in the subsequent trial.[8]

Accurate Determination: Prepare a new sample. Heat the block quickly to a temperature

about 15-20°C below the approximate melting point found. Then, reduce the heating rate to

1-2°C per minute to ensure thermal equilibrium between the sample, heating block, and

thermometer.[9][10]

Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂). The melting point range

is T₁ - T₂.

Boiling Point Determination (Thiele Tube Method)
This micro-scale method is suitable for determining the boiling point of small liquid quantities.

The boiling point is the temperature at which the vapor pressure of the liquid equals the

external atmospheric pressure.[12][13]

Apparatus:

Thiele tube[13]

Mineral oil or other suitable heating bath liquid

Thermometer
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or thread

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Since 4-Bromobenzyl bromide is a solid at room temperature, it must

first be melted. Place a small amount into the test tube and gently heat it until it liquefies.

Apparatus Assembly: Attach the test tube containing the liquefied sample to a thermometer

using a rubber band. The bottom of the tube should be level with the thermometer bulb.[13]

Capillary Insertion: Place a capillary tube (sealed end up) into the liquid sample within the

test tube.[13]

Heating: Clamp the assembly in a Thiele tube filled with mineral oil, ensuring the sample is

below the oil level and the side arm is positioned for heating. Gently heat the side arm of the

Thiele tube. Convection currents will ensure uniform temperature distribution.[12]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue heating until a rapid and continuous stream of

bubbles emerges from the capillary tip. This indicates the temperature is just above the

boiling point.[13]

Data Recording: Remove the heat source. As the apparatus cools, the bubbling will slow and

stop. The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.[12][13] Record this temperature. It is also critical to record the atmospheric pressure at

the time of the experiment, as boiling point is pressure-dependent.

Workflow Visualization
The following diagram illustrates the logical workflow for the physical characterization of a

chemical sample like 4-Bromobenzyl bromide, from initial acquisition to final purity

assessment.
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Physical Characterization Workflow

Sample Acquisition
(4-Bromobenzyl bromide)
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(e.g., Color, Form)
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Boiling Point
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Click to download full resolution via product page

Caption: Workflow for the physical characterization of 4-Bromobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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